Cas no 864926-88-5 (ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-acetamido-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate
- Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 2-(acetylamino)-3-cyano-4,7-dihydro-, ethyl ester
- F1298-0313
- 864926-88-5
- ethyl 2-acetamido-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- ethyl 2-acetamido-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
- SR-01000011254
- AKOS024604429
- ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
- SR-01000011254-1
- ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
-
- Inchi: 1S/C13H15N3O3S/c1-3-19-13(18)16-5-4-9-10(6-14)12(15-8(2)17)20-11(9)7-16/h3-5,7H2,1-2H3,(H,15,17)
- InChI Key: VIUVLBZYWIKMQO-UHFFFAOYSA-N
- SMILES: C1N(C(OCC)=O)CCC2C(C#N)=C(NC(C)=O)SC1=2
Computed Properties
- Exact Mass: 293.08341252g/mol
- Monoisotopic Mass: 293.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 541.9±50.0 °C(Predicted)
- pka: 13.65±0.20(Predicted)
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1298-0313-2μmol |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-5μmol |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-10μmol |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-20μmol |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-1mg |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-2mg |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-3mg |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-4mg |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-5mg |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0313-10mg |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate |
864926-88-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
Introduction to Ethyl 3-Cyano-2-Acetamido-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate (CAS No. 864926-88-5)
Ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864926-88-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyridine core and functional groups such as a cyano group and an acetamido group. These structural elements contribute to its potential therapeutic applications and biological activities.
The thienopyridine scaffold is well-known for its biological significance, particularly in the development of antiplatelet agents and anticancer drugs. The presence of the cyano group and acetamido group further enhances the compound's pharmacological profile by modulating its interactions with biological targets. Recent studies have explored the potential of this compound in various therapeutic areas, including cardiovascular diseases and cancer.
One of the key areas of research involving ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is its antiplatelet activity. Thienopyridines are a class of drugs that inhibit platelet aggregation by blocking the P2Y12 receptor on platelets. This mechanism of action makes them valuable in the prevention of thrombotic events such as myocardial infarction and stroke. Studies have shown that this compound exhibits potent antiplatelet effects, making it a promising candidate for further development in this area.
In addition to its antiplatelet properties, ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has also been investigated for its anticancer potential. The thienopyridine core has been associated with antiproliferative activities against various cancer cell lines. The cyano and acetamido groups may enhance these activities by influencing the compound's ability to interact with specific cellular targets. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells through multiple mechanisms, including apoptosis induction and cell cycle arrest.
The synthesis of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate involves a series of well-defined chemical reactions. The process typically begins with the formation of the thienopyridine core through a condensation reaction between appropriate starting materials. Subsequent steps involve the introduction of the cyano and acetamido groups through selective functionalization reactions. The overall synthetic route is designed to ensure high yields and purity of the final product.
The physicochemical properties of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are crucial for its pharmaceutical applications. These properties include solubility, stability, and bioavailability. Research has shown that this compound exhibits favorable solubility in both aqueous and organic solvents, which is essential for its formulation into various dosage forms such as tablets and injections. Additionally, its stability under different conditions ensures that it remains effective during storage and administration.
To further understand the biological activities of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate, extensive in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its ability to inhibit platelet aggregation and induce apoptosis in cancer cells. In vivo studies using animal models have confirmed these findings and provided insights into its pharmacokinetic properties. These studies have shown that the compound has good oral bioavailability and a favorable safety profile.
The potential clinical applications of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are being actively explored through clinical trials. Phase I trials have been initiated to evaluate its safety and tolerability in humans. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. Further clinical trials are planned to assess its efficacy in treating cardiovascular diseases and cancer.
In conclusion, ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864926-88-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of drug discovery in these fields.
864926-88-5 (ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)